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Compound Name:
(1S,2S)-2-Aminocyclohexanol

hydrochloride

Cat. No.: B088091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of (1S,2S)-2-Aminocyclohexanol hydrochloride. Due to the prevalence of data for

various stereoisomers and the free base form, this document critically evaluates and presents

the most relevant information, highlighting areas where data is ambiguous or absent for the

specific (1S,2S) hydrochloride salt. Standardized experimental protocols for the determination

of key physicochemical parameters are detailed to aid in the consistent characterization of this

compound. Furthermore, a generalized workflow for physicochemical analysis is presented

visually to guide researchers in their characterization efforts.

Introduction
(1S,2S)-2-Aminocyclohexanol and its hydrochloride salt are chiral building blocks of significant

interest in organic synthesis and drug development. The stereochemistry of the amino and

hydroxyl groups on the cyclohexane ring imparts specific conformational properties that are

crucial for their application in asymmetric synthesis and as precursors for biologically active

molecules. Accurate characterization of the physicochemical properties of the hydrochloride

salt is essential for its handling, formulation, and quality control in research and development

settings.
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This guide aims to consolidate the available data for (1S,2S)-2-Aminocyclohexanol
hydrochloride, provide standardized methodologies for its analysis, and offer a logical

workflow for its characterization.

Chemical Identity and Structure
Property Value

Chemical Name (1S,2S)-2-Aminocyclohexanol hydrochloride

Synonyms
trans-(1S,2S)-2-Aminocyclohexanol

hydrochloride

Molecular Formula C₆H₁₄ClNO

Molecular Weight 151.64 g/mol [1]

CAS Number

Data for the specific (1S,2S) hydrochloride is

ambiguous. The CAS number for the free base,

(1S,2S)-2-aminocyclohexanol, is 74111-21-0.[2]

The CAS number 89584-01-0 is also associated

with the free base and sometimes ambiguously

with the hydrochloride.[3] For comparison, the

CAS number for (1R,2R)-trans-2-

Aminocyclohexanol hydrochloride is 13374-31-

7[4] and for (1S,2R)-cis-2-Aminocyclohexanol

hydrochloride is 200352-28-9.[5]

Chemical Structure

InChI Key
LKKCSUHCVGCGFA-WDSKDSINSA-N (for the

free base)

SMILES N[C@H]1CCCC[C@@H]1O.Cl

Physical and Chemical Properties
The following table summarizes the available physical and chemical property data. It is

important to note that some of the data may correspond to the free base or other stereoisomers

due to inconsistencies in reporting in the literature.
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Property Value Notes and References

Appearance
White to light yellow

solid/crystalline powder.
[1][3]

Melting Point 188-189 °C

This value is reported for "

(1S,2S)-2-

AMINOCYCLOHEXANOL"

with CAS 89584-01-0, which is

often associated with the free

base or ambiguously with the

hydrochloride.[3] For

comparison, trans-2-

Aminocyclohexanol

hydrochloride has a reported

melting point range of 172-177

°C.[1]

Boiling Point Not available
Data for the hydrochloride salt

is not readily available.

Solubility Soluble in water.

The hydrochloride salt form

generally enhances aqueous

solubility compared to the free

base.[1]

pKa Not available
Data for the hydrochloride salt

is not readily available.

Spectroscopic Data
Detailed spectroscopic data specifically for (1S,2S)-2-Aminocyclohexanol hydrochloride is

not consistently available. Researchers should perform their own analyses for confirmation.

General expected spectral characteristics are described in the experimental protocols.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

(1S,2S)-2-Aminocyclohexanol hydrochloride.
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Melting Point Determination
Method: Capillary Melting Point Method.[6][7][8][9]

Apparatus: Digital melting point apparatus, capillary tubes, thermometer.

Procedure:

Ensure the sample is dry and finely powdered.

Pack the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-20 °C/minute for a preliminary determination.

For an accurate measurement, repeat the determination with a fresh sample, heating rapidly

to about 10-15 °C below the approximate melting point.

Reduce the heating rate to 1-2 °C/minute.

Record the temperature at which the first liquid appears (onset) and the temperature at

which the entire sample is liquid (clear point). This range is the melting point.

Solubility Determination
Method: Equilibrium Solubility Method.[10][11][12][13]

Apparatus: Vials, analytical balance, orbital shaker, pH meter, filtration device (e.g., syringe

filters), analytical instrument for quantification (e.g., HPLC-UV).

Procedure:

Add an excess amount of (1S,2S)-2-Aminocyclohexanol hydrochloride to a known

volume of the desired solvent (e.g., water, buffers of different pH) in a sealed vial.

Agitate the vials in an orbital shaker at a constant temperature (e.g., 25 °C) until equilibrium

is reached (typically 24-48 hours).
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Measure the pH of the resulting solution.

Filter the suspension to remove undissolved solid.

Dilute an aliquot of the clear filtrate with a suitable solvent.

Quantify the concentration of the dissolved compound using a validated analytical method.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Method: Thin Solid Film or KBr Pellet Method.[14][15][16][17][18]

Apparatus: FT-IR spectrometer, salt plates (e.g., NaCl or KBr) or KBr pellet press.

Procedure (Thin Solid Film):

Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or

dichloromethane).

Apply a drop of the solution to the surface of a salt plate.

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.

Acquire the IR spectrum.

Procedure (KBr Pellet):

Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr

powder in an agate mortar.

Transfer the mixture to a pellet die and press under high pressure to form a transparent

pellet.

Place the pellet in the sample holder of the spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Method: Solution-State NMR.[19][20][21][22][23]
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Apparatus: NMR spectrometer, NMR tubes.

Procedure:

Dissolve an appropriate amount of the sample (typically 5-10 mg) in a suitable deuterated

solvent (e.g., D₂O, DMSO-d₆).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra. Key signals to observe include those for the cyclohexyl

ring protons and carbons, particularly the methine protons at the C1 and C2 positions, which

will be indicative of the trans stereochemistry.

Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) Mass Spectrometry.[24][25][26][27][28]

Apparatus: Mass spectrometer with an ESI source.

Procedure:

Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent (e.g.,

methanol or acetonitrile/water mixture).

Infuse the solution directly into the ESI source or inject it via an LC system.

Acquire the mass spectrum in positive ion mode. The expected molecular ion for the free

base [M+H]⁺ would be at m/z 116.11.

Mandatory Visualizations
The following diagrams illustrate generalized workflows relevant to the characterization of

(1S,2S)-2-Aminocyclohexanol hydrochloride.
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Physicochemical Property Determination Workflow

Sample of (1S,2S)-2-Aminocyclohexanol HCl
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Caption: General workflow for determining the physicochemical properties.
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Caption: Workflow for spectroscopic analysis and structural confirmation.
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Safety Information
(1S,2S)-2-Aminocyclohexanol hydrochloride should be handled in accordance with good

laboratory practices. It may cause skin and eye irritation.[29] Wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-

ventilated area. For detailed safety information, consult the Safety Data Sheet (SDS) provided

by the supplier.[29][30]

Conclusion
This technical guide has summarized the available physicochemical data for (1S,2S)-2-
Aminocyclohexanol hydrochloride, acknowledging the existing ambiguities in the literature.

The provided experimental protocols offer a standardized approach for researchers to

characterize this important chiral building block. The workflow diagrams serve as a visual aid

for planning and executing a comprehensive physicochemical analysis. Further research is

needed to establish a complete and verified set of properties specifically for the (1S,2S)

hydrochloride stereoisomer to support its application in scientific and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b088091#1s-2s-2-aminocyclohexanol-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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